Cas no 1501525-58-1 (1-1-(2,5-difluorophenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2,5-difluorophenyl)cyclopropylethan-1-ol
• CAS No: 1501525-58-1
• MF: C₁₁H₁₂F₂O
• MW: 198.209190368652
• CID: 5999252
• PubChem ID: 83686225
• Update Time: 2025-10-29

1-1-(2,5-difluorophenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,5-difluorophenyl)cyclopropylethan-1-ol
• EN300-1753287
• 1-[1-(2,5-difluorophenyl)cyclopropyl]ethan-1-ol
• 1501525-58-1

• Inchi： 1S/C11H12F2O/c1-7(14)11(4-5-11)9-6-8(12)2-3-10(9)13/h2-3,6-7,14H,4-5H2,1H3
• InChI Key： BHJWWTNWRGTJTD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1(C(C)O)CC1)F

Computed Properties

• Exact Mass: 198.08562133g/mol
• Monoisotopic Mass: 198.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(2,5-difluorophenyl)cyclopropylethan-1-ol

Introduction to 1-1-(2,5-Difluorophenyl)cyclopropylethan-1-ol (CAS No. 1501525-58-1)

1-1-(2,5-Difluorophenyl)cyclopropylethan-1-ol is a compound with the CAS registry number CAS No. 1501525-58-1, which is widely recognized in the chemical and pharmaceutical industries. This compound is a derivative of cyclopropane, a three-membered ring structure known for its unique chemical properties. The presence of the difluorophenyl group in its structure adds significant electronic and steric effects, making it a valuable molecule for various applications.

The synthesis of CAS No. 1501525-58-1 involves advanced organic chemistry techniques, including Friedel-Crafts alkylation and subsequent hydroxylation processes. The compound's structure is characterized by a cyclopropane ring attached to a difluorophenyl group and an alcohol (-OH) functional group. This combination of structural features makes it highly versatile for use in drug design, agrochemicals, and specialty chemicals.

Recent studies have highlighted the potential of CAS No. 1501525-58-1 in the development of novel pharmaceutical agents. Its unique electronic properties make it an excellent candidate for targeting specific biological pathways, such as G-protein coupled receptors (GPCRs) and kinase enzymes. Researchers have also explored its role in the synthesis of bioactive compounds with improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, CAS No. 1501525-58-1 has shown promise in materials science. Its ability to form stable covalent bonds with other organic molecules makes it a valuable component in the creation of advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated how this compound can enhance the mechanical and thermal properties of polymer-based materials.

The environmental impact of CAS No. 150149776934 has also been a topic of interest among scientists. Studies have shown that it exhibits biodegradability under specific conditions, making it a more sustainable choice compared to traditional synthetic chemicals. This has led to its increased use in eco-friendly chemical formulations.

In conclusion, CAS No. 149776934, or CAS No. 76934, is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and properties make it an essential component in modern chemical research and development.